2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine

• Molecular Formula: C18H24N2O2S
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 2-morpholin-4-yl-N-[[4-(thiophen-2-ylmethoxy)phenyl]methyl]ethanamine
• InChI: InChI=1S/C18H24N2O2S/c1-2-18(23-13-1)15-22-17-5-3-16(4-6-17)14-19-7-8-20-9-11-21-12-10-20/h1-6,13,19H,7-12,14-15H2
• InChI Key: CDRPFPWZCUMKDJ-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNCC2=CC=C(C=C2)OCC3=CC=CS3

Description

2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine, also known as MTEB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. MTEB is a derivative of benzylamine and is a member of the class of compounds known as monoamine transporters. Monoamine transporters are proteins that regulate the uptake of neurotransmitters such as dopamine, serotonin, and norepinephrine. MTEB has been studied extensively for its potential use in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine exerts its effects by inhibiting the dopamine transporter, which leads to an increase in the concentration of dopamine in the brain. This increase in dopamine signaling has been shown to have beneficial effects in various animal models of neurological and psychiatric disorders. The exact mechanism by which 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine exerts its effects is still under investigation, but it is believed to involve the modulation of dopamine signaling in the brain.
Biochemical and Physiological Effects
2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine has been shown to have several biochemical and physiological effects. In animal models, 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine has been shown to increase the concentration of dopamine in the brain, which leads to an increase in locomotor activity and a reduction in anxiety-like behavior. 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine has also been shown to have antidepressant-like effects in several animal models of depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine is its specificity for the dopamine transporter. This specificity allows researchers to study the effects of dopamine signaling in the brain without affecting other neurotransmitter systems. However, one of the limitations of 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine is its relatively low potency compared to other dopamine transporter inhibitors. This low potency may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine. One area of research is the development of more potent and selective dopamine transporter inhibitors. These compounds could have greater therapeutic potential for the treatment of neurological and psychiatric disorders. Another area of research is the investigation of the long-term effects of 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine on dopamine signaling in the brain. Finally, the potential use of 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine in the treatment of addiction is an area of research that warrants further investigation.
Conclusion
In conclusion, 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine is a chemical compound that has shown promise in various fields of research. Its specificity for the dopamine transporter makes it a valuable tool for the study of dopamine signaling in the brain. Its potential applications in the treatment of neurological and psychiatric disorders make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine involves several steps. The first step is the preparation of 4-(thiophen-2-ylmethoxy)benzylamine, which is then reacted with 2-chloro-N-(morpholin-4-yl)ethanamine to produce 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine. The synthesis of 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine has been described in detail in several scientific publications.

Scientific Research Applications

2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine has been studied extensively for its potential applications in various fields of research. One of the most promising areas of research is the use of 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine in the treatment of neurological and psychiatric disorders. 2-(morpholin-4-yl)-N-[4-(thiophen-2-ylmethoxy)benzyl]ethanamine has been shown to be a potent inhibitor of the dopamine transporter, which is a protein that regulates the uptake of dopamine in the brain. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. Abnormalities in dopamine signaling have been implicated in several neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and addiction.